Cas no 956625-04-0 (3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID)

• Product Name: 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CAS No: 956625-04-0
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• MDL: MFCD06357392
• CID: 844684
• PubChem ID: 3689033
• Update Time: 2025-06-11

3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CCG-304954
• 3-(2-methoxyphenyl)-1-phenylpyrazole-4-carboxylic acid
• 3-(2-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylicacid
• AKOS000117550
• 956625-04-0
• MFCD06357392
• AB00728490-01
• CS-0458309
• J-510525
• EN300-09689
• Z56347037
• G19738

• MDL： MFCD06357392
• Inchi： 1S/C17H14N2O3/c1-22-15-10-6-5-9-13(15)16-14(17(20)21)11-19(18-16)12-7-3-2-4-8-12/h2-11H,1H3,(H,20,21)
• InChI Key： RTEVZNAZCXZANB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(C(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID

Introduction to 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID (CAS No. 956625-04-0)

3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID, identified by its Chemical Abstracts Service (CAS) number 956625-04-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and pharmacological potential. The presence of both phenyl and methoxy substituents in its molecular framework enhances its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID consists of a central pyrazole ring substituted at the 1-position with a phenyl group and at the 4-position with a carboxylic acid moiety. The 2-position of the phenyl ring is further modified with a methoxy group, which introduces additional electronic and steric effects that can influence the compound's reactivity and biological interactions. This particular arrangement of functional groups makes it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The unique structural features of 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID position it as a promising lead compound for medicinal chemists seeking to develop innovative treatments for complex diseases. Its ability to interact with biological targets through multiple binding sites suggests that it may exhibit potent pharmacological effects with favorable pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The carboxylic acid group at the 4-position provides a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or linkers that can enhance binding affinity or modulate metabolic stability. Similarly, the methoxy-substituted phenyl ring can be modified through cross-coupling reactions or other synthetic strategies to introduce additional layers of biological activity. These attributes make 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID an attractive starting point for structure-based drug design initiatives.

Recent studies have highlighted the importance of heterocyclic compounds in modern drug development. Pyrazoles, in particular, have been extensively studied for their ability to mimic natural product scaffolds and interact with enzymes and receptors in unique ways. The work of several research groups has demonstrated that pyrazole derivatives can exhibit inhibitory activity against key enzymes involved in disease pathways, such as kinases, proteases, and oxidoreductases. Given these findings, 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID represents an exciting opportunity for further investigation into its potential therapeutic applications.

The synthesis of 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired phenyl-substituted pyrazole core. Advances in synthetic methodologies have made it possible to access complex molecules like this one with increasing efficiency, which is crucial for accelerating drug discovery programs.

In addition to its synthetic appeal, 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID has shown promise in preclinical studies as a potential lead compound for treating inflammatory disorders. In vitro assays have indicated that derivatives of this compound can modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the broader effort to develop safer and more effective anti-inflammatory agents that minimize side effects associated with traditional therapies.

The carboxylic acid functionality also opens up possibilities for prodrug development, where the compound can be converted into esters or amides that improve solubility or bioavailability upon administration. Such modifications are commonly employed in pharmaceutical formulations to enhance drug delivery systems. Furthermore, the methoxy group on the phenyl ring can serve as a site for bioconjugation, enabling the attachment of targeting ligands or imaging agents for diagnostic purposes.

As research continues to uncover new biological targets and disease mechanisms, compounds like 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID will play an increasingly important role in therapeutic innovation. Their unique structural features provide chemists with a rich palette of possibilities for designing molecules that can interact selectively with biological systems. By leveraging advances in synthetic chemistry and computational modeling, researchers are poised to unlock the full potential of this class of compounds in addressing unmet medical needs.

The future directions for studying 3-(2-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID include exploring its interactions with cellular models and animal models to evaluate its pharmacological properties further. Additionally, investigating its potential as an intermediate in larger synthetic schemes could lead to novel derivatives with enhanced biological activity. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.